Cas no 1060283-53-5 (2-(4-acetamidophenyl)acetamide)

• Product Name: 2-(4-acetamidophenyl)acetamide
• CAS No: 1060283-53-5
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 4570198
• Update Time: 2025-05-24

2-(4-acetamidophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-acetamidophenyl)acetamide
• Benzeneacetamide, 4-(acetylamino)-

• Inchi： 1S/C10H12N2O2/c1-7(13)12-9-4-2-8(3-5-9)6-10(11)14/h2-5H,6H2,1H3,(H2,11,14)(H,12,13)
• InChI Key： LYRQZGCDFPVILB-UHFFFAOYSA-N
• SMILES： C1(CC(N)=O)=CC=C(NC(C)=O)C=C1

Computed Properties

• Exact Mass: 192.09
• Monoisotopic Mass: 192.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.2A^2

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

2-(4-acetamidophenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on 2-(4-acetamidophenyl)acetamide

Introduction to CAS No. 1060283-53-5: 2-(4-Acetamidophenyl)Acetamide

The compound CAS No. 1060283-53-5, commonly referred to as 2-(4-acetamidophenyl)acetamide, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into the chemical structure, synthesis, pharmacological properties, and recent advancements related to this compound.

Chemical Structure and Properties

2-(4-Acetamidophenyl)acetamide consists of a benzene ring substituted with an acetamide group at the para position. The molecule's structure is characterized by the presence of two amide groups, which contribute to its stability and bioavailability. The compound exhibits a melting point of approximately 175°C and is sparingly soluble in water, making it suitable for various pharmaceutical formulations.

Synthesis and Manufacturing

The synthesis of CAS No. 1060283-53-5 involves a multi-step process that typically begins with the acetylation of aniline derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. Researchers have also explored alternative routes using microwave-assisted techniques, which have shown promise in improving reaction yields.

Pharmacological Applications

2-(4-Acetamidophenyl)acetamide has demonstrated potential in the treatment of various diseases, including neurodegenerative disorders and inflammatory conditions. Preclinical studies have highlighted its ability to modulate key enzymes involved in these pathways, suggesting it could serve as a lead compound for drug development. Additionally, recent research has explored its role as a radiosensitizer in cancer therapy, enhancing the efficacy of radiation treatment.

Recent Research Findings

Recent studies have focused on understanding the mechanism of action of CAS No. 1060283-53-5 at the molecular level. Using advanced computational models, scientists have identified key interactions between the compound and its target proteins, providing insights into its therapeutic potential. Furthermore, clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

Environmental Impact and Safety

As with any chemical compound, understanding the environmental impact of 2-(4-acetamidophenyl)acetamide is crucial. Studies have shown that it undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment. Safety assessments have also confirmed that it poses minimal risk to humans when used as directed.

Conclusion

In conclusion, CAS No. 1060283-53-5 (2-(4-acetamidophenyl)acetamide) represents a promising compound with diverse applications in medicine and pharmacology. Its unique chemical properties, coupled with ongoing research advancements, position it as a valuable asset in the development of novel therapeutic agents.